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Compound of Interest

Compound Name: Glycidyl Laurate-d5

Cat. No.: B13440725

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available high-purity
Glycidyl Laurate-d5, a deuterated stable isotope-labeled internal standard crucial for
guantitative analytical studies. This document details the technical specifications from various
suppliers, outlines a plausible synthetic route and analytical methodologies for quality control,
and presents relevant biochemical pathways where this molecule can be employed as a tracer.

Introduction to Glycidyl Laurate-d5

Glycidyl Laurate-d5 (CAS No. 1329563-35-0) is the deuterated analog of Glycidyl Laurate, an
ester of lauric acid and glycidol. The incorporation of five deuterium atoms into the glycidyl
moiety provides a distinct mass shift, making it an ideal internal standard for mass
spectrometry-based quantification of glycidyl esters in various matrices, particularly in food
safety and toxicological research. Glycidyl esters are process-induced contaminants found in
refined edible oils and fats, and their accurate quantification is of significant interest to
regulatory bodies and the food industry.

Commercial Suppliers of High-Purity Glycidyl
Laurate-d5

The following table summarizes the key information for commercially available Glycidyl
Laurate-d5 from prominent suppliers. Researchers are advised to request the latest certificate
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Synthesis and Characterization

While proprietary synthesis methods are not disclosed by commercial suppliers, a plausible
and robust synthetic route for Glycidyl Laurate-d5 can be conceptualized based on
established organic chemistry principles.

Plausible Synthesis Pathway

A common method for the synthesis of glycidyl esters involves the reaction of a fatty acid salt
with a deuterated epihalohydrin, such as epichlorohydrin-d5, followed by base-catalyzed
cyclization.
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Plausible Synthesis Workflow for Glycidyl Laurate-d5
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Analytical Workflow for Glycidyl Ester Quantification

(Sample (e.g., Food, Biological TissueD
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Simplified Metabolic Fate of Glycidyl Esters

Glycidyl Laurate
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 To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Glycidyl Laurate-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13440725#commercial-suppliers-of-high-purity-
glycidyl-laurate-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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